N-butyl-2-nitrobenzamide

• IUPAC Name: N-butyl-2-nitrobenzamide
• InChI: InChI=1S/C11H14N2O3/c1-2-3-8-12-11(14)9-6-4-5-7-10(9)13(15)16/h4-7H,2-3,8H2,1H3,(H,12,14)
• InChI Key: YRNIXNMRAQAEON-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=CC=C1[N+](=O)[O-]
• Molecular Formula: C11H14N2O3
• DSSTOX Substance ID: DTXSID40366758
• Molecular Weight: 222.24 g/mol
• CAS RN: 5352-10-3

Description

“N-butyl-2-nitrobenzamide” is a chemical compound with the linear formula C11H14N2O3. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of N-butyl amides, which includes “this compound”, can be achieved through the reaction of nitriles (alkyl, aryl, benzyl, and furyl nitriles) with di-tert-butyl dicarbonate. This reaction is catalyzed by Cu(OTf)2, which is a highly stable and efficient catalyst for the present Ritter reaction under solvent-free conditions at room temperature.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C11H14N2O3. The molecular weight of this compound is 222.246.

Scientific Research Applications

Synthesis Applications

• Synthesis of Heterocyclic Compounds

  Research shows the use of 2-nitrobenzamides in the synthesis of heterocyclic compounds like quinazolinones. Sodium dithionite serves as a reducing agent in this process (Romero, Salazar, & López, 2013).

• Development of Antiarrhythmic Drugs

  Nitrobenzamide derivatives have been synthesized and evaluated for their potential as antiarrhythmic drugs. Certain compounds showed promising results in initial studies (Likhosherstov et al., 2014).

Pharmaceutical Research

• Antitubercular Activity

  A series of nitrobenzamide derivatives demonstrated significant in vitro antitubercular activity, presenting a new direction for the development of treatments for tuberculosis (Wang et al., 2019).

• Antitumor Activity

  Certain nitrobenzamide derivatives like N-(butanoyloxyethyl)-4-(chloromethyl)-3-nitrobenzamide (BNB) have shown significant antitumor activity. Formulations like solid lipid nanoparticles and nanostructured lipid carriers containing BNB have been developed for parenteral administration (Sena et al., 2017).

Chemical Behavior and Properties

• Solubility Studies

  The solubility of p-nitrobenzamide in various solvents over a range of temperatures has been studied, providing insights into its physicochemical properties (Yuan et al., 2019).

• Crystal Structure Analysis

  The crystal structure of N-cyclohexyl-2-nitrobenzamide was analyzed using X-ray diffraction, contributing to the understanding of its molecular configuration (Saeed, Hussain, & Bolte, 2010).

Biochemical Studies

• Bioactivation and DNA Interaction

  The bioactivation of a related compound, 5-(Aziridin-1-yl)-4-hydroxylamino-2-nitrobenzamide, was studied. It has the ability to form DNA-DNA interstrand crosslinks, which is significant for its cytotoxicity (Knox et al., 1991).

• Cancer Cell Mechanisms

  The molecular mechanisms of cell death induced by nitroaromatic compounds like N-(2-butanoyloxyethyl)-4-(chloromethyl)-3-nitrobenzamide (NBCN) in cancer cells have been explored. These include increased ROS, reduced mitochondria membrane potential, and induction of apoptosis and autophagy (Perdigão et al., 2017).